Cas no 337505-60-9 (<br>N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide)

• Product Name: <br>N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide
• CAS No: 337505-60-9
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 3064231
• PubChem ID: 1122652
• Update Time: 2025-05-30

<br>N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide
• N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• N-(2,5-dimethylphenyl)-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AG-690/40749617
• AKOS000568380
• 337505-60-9
• N-(2,5-Dimethylphenyl)-2-((4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• MDL： MFCD02048099
• Inchi： 1S/C23H21N5OS/c1-16-8-9-17(2)20(14-16)25-21(29)15-30-23-27-26-22(18-10-12-24-13-11-18)28(23)19-6-4-3-5-7-19/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： MERNLZRGFWUGIO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=CC=1C)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 415.14668148Da
• Monoisotopic Mass: 415.14668148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on <br>N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide

N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide: A Comprehensive Overview

The compound with CAS No 337505-60-9, known as N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

N-(2,5-Dimethyl-phenyl) is a key component of this molecule, contributing to its stability and reactivity. The acetamide group plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have highlighted the importance of such structural features in optimizing drug delivery systems.

The [1,2,4]triazole ring system within the molecule is another critical element. This heterocyclic structure is known for its ability to form stable complexes with metal ions, which has implications for catalysis and coordination chemistry. The presence of pyridin further enhances the compound's electronic properties, making it suitable for applications in organic electronics.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of this compound. Quantum mechanical calculations have revealed that the sulfanyl group significantly influences the molecule's reactivity by modulating electron distribution across the molecule. This insight has paved the way for novel synthetic strategies aimed at improving the compound's efficiency in industrial processes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of phase-transfer catalysts has been shown to enhance reaction yields, making the synthesis more efficient and scalable for commercial production.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The integration of phenyl groups into the molecule's structure contributes to its hydrophobicity, which is advantageous for membrane permeability in biological systems. This characteristic has been exploited in designing drug delivery systems that target specific tissues or organs with high precision.

Moreover, the compound's ability to form hydrogen bonds due to its acetamide functionality makes it an ideal candidate for studying molecular recognition phenomena. Such studies are fundamental to understanding receptor-ligand interactions in drug design.

Looking ahead, ongoing research is focused on exploring the potential of this compound in green chemistry applications. Its ability to act as a catalyst in organic transformations under mild conditions could revolutionize sustainable chemical manufacturing practices.

In conclusion, N-(2,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-y l-[1,2,4]triazol-sulfanyl)-acetamide represents a versatile platform for advancing both chemical and pharmaceutical sciences. Its unique structural features and diverse functional groups make it a subject of continued interest among researchers worldwide.